1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride
Overview
Description
1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride is a chemical compound with the CAS Number: 1228880-04-3 . It has a molecular weight of 213.71 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride is1S/C11H15NO.ClH/c1-13-10-5-2-4-9(8-10)11(12)6-3-7-11;/h2,4-5,8H,3,6-7,12H2,1H3;1H . This code provides a specific textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride is a powder that is stored at room temperature . Its molecular weight is 213.71 . More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the retrieved data.Scientific Research Applications
Atmospheric Reactivity of Methoxyphenols
Methoxyphenols, which share the methoxyphenyl group with the compound of interest, are significant in atmospheric chemistry research. Their reactivity, particularly in relation to biomass burning, has been extensively studied. Methoxyphenols undergo various atmospheric reactions, including with OH and NO3 radicals, leading to the formation of secondary organic aerosol (SOA). These findings highlight the importance of understanding the atmospheric fate of such compounds, which could extend to related chemicals like "1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride" (Liu, Chen, & Chen, 2022).
Cyclobutane-Containing Alkaloids in Drug Discovery
Research on cyclobutane-containing alkaloids, which share a structural component with the cyclobutan-1-amine part of the compound, has shown these molecules to possess a range of biological activities, including antimicrobial, antibacterial, and antitumor effects. These findings suggest that cyclobutane-containing compounds might hold potential for new drug development, indicating a possible research application for "1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride" in exploring novel therapeutic agents (Sergeiko, Poroikov, Hanuš, & Dembitsky, 2008).
Synthetic Applications and Chemical Reactivity
The study and synthesis of molecules with cyclobutane structures, including natural products and synthetic intermediates, have garnered attention due to their unique chemical reactivity and potential in producing complex organic molecules. This research area could encompass the synthesis and reactivity studies of "1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride," exploring its utility in organic synthesis and as a building block for more complex molecules (Yang, Jia, Song, & Huang, 2022).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride involves the reaction of 3-methoxybenzyl cyanide with cyclobutanone followed by reduction of the resulting imine to yield the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxybenzyl cyanide", "cyclobutanone", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Dissolve 3-methoxybenzyl cyanide (1.0 equiv) and cyclobutanone (1.2 equiv) in dry diethyl ether and add a catalytic amount of p-toluenesulfonic acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the mixture to remove any solid impurities and concentrate the filtrate under reduced pressure to yield the crude imine.", "Step 3: Dissolve the crude imine in methanol and add sodium borohydride (1.5 equiv) slowly with stirring. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding hydrochloric acid (1.5 equiv) dropwise with stirring. Collect the resulting solid by filtration and wash with cold methanol to yield the amine hydrochloride salt." ] } | |
CAS RN |
1228880-04-3 |
Product Name |
1-(3-methoxyphenyl)cyclobutan-1-amine hydrochloride |
Molecular Formula |
C11H16ClNO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
